8-Hydroxy-4',5,7-trimethoxyflavone: Technical Profile & Research Applications
8-Hydroxy-4',5,7-trimethoxyflavone: Technical Profile & Research Applications
[1][2]
Executive Summary
8-Hydroxy-4',5,7-trimethoxyflavone (CAS 21919-71-1) is a rare, naturally occurring methoxylated flavonoid found primarily in Citrus reticulata (tangerine peel), Scutellaria species, and Ginkgo biloba. Structurally, it represents a "functionalized polymethoxyflavone" (PMF), possessing the metabolic stability typical of PMFs (due to 5,7,4'-methoxylation) while retaining a reactive hydroxyl group at the C-8 position.
This structural duality makes it a critical scaffold in drug discovery. Unlike fully methylated flavones (e.g., Tangeretin) which are lipophilic but chemically inert, the C-8 hydroxyl group of CAS 21919-71-1 serves as a pharmacophore for hydrogen bonding within enzyme active sites and a handle for synthetic derivatization—most notably as the monomeric precursor for bioactive biflavonoids like Hinokiflavone .
Key Therapeutic Potential:
-
Leukemia Differentiation: Induces differentiation in murine myelocytic leukemia cells.
-
Antioxidant Activity: Scavenges free radicals via the C-8 phenolic proton.
-
Synthetic Utility: Precursor for biflavonoid synthesis.[1][2]
Physicochemical Identity
Precise characterization data for quality control and formulation.
| Property | Specification |
| CAS Registry Number | 21919-71-1 |
| IUPAC Name | 8-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one |
| Common Synonyms | 8-Desmethyleucalyptin (in some contexts); 5,7,4'-Trimethoxy-8-hydroxyflavone |
| Molecular Formula | C₁₈H₁₆O₆ |
| Molecular Weight | 328.32 g/mol |
| Appearance | Yellowish rhombic crystals |
| Melting Point | 233 – 235 °C (Methanol recrystallization) |
| Solubility | Soluble in DMSO, DMF, Pyridine; Sparingly soluble in Methanol/Ethanol; Insoluble in Water |
| UV Maxima ( | ~270 nm (Band II), ~330 nm (Band I) in MeOH |
Structural Characterization & Spectroscopy
Researchers must validate the substitution pattern, particularly distinguishing the 8-OH/5-OMe arrangement from the more common 5-OH/8-OMe isomers.
NMR Fingerprint (DMSO- )
The substitution pattern (5,7,4'-OMe and 8-OH) results in a specific proton signature. The absence of the characteristic low-field chelated hydroxyl signal at
- 12.50 ppm: Absent (Confirms 5-OMe).
- 9.0–10.0 ppm: Singlet (1H, 8-OH ). Broadening may occur depending on solvent water content.
-
8.05 ppm: Doublet (
Hz, 2H, H-2', 6' ). -
7.10 ppm: Doublet (
Hz, 2H, H-3', 5' ). - 6.80 ppm: Singlet (1H, H-3 ).
- 6.55 ppm: Singlet (1H, H-6 ). Note: This is the only A-ring proton.
- 3.80–3.95 ppm: Three Singlets (9H, 4'-OMe, 5-OMe, 7-OMe ).
Mass Spectrometry (ESI-MS)
-
Precursor Ion:
-
Fragmentation Pattern:
-
Loss of Methyl radical (
, -15 Da): . -
Retro-Diels-Alder (RDA) cleavage typically yields fragments characteristic of the A-ring (methoxylated/hydroxylated) and B-ring (methoxylated).
-
Biological Mechanisms & Pharmacology[3][10]
Differentiation Induction (Leukemia)
Unlike cytotoxic agents that simply induce apoptosis (cell death), CAS 21919-71-1 has been identified as a differentiation inducer in myeloid leukemia models.
-
Mechanism: It forces undifferentiated, proliferating cancer cells to mature into non-proliferating macrophages or granulocytes.
-
Data: At 50
M, it inhibits growth by ~42% while significantly increasing macrophage differentiation markers.[3] This suggests potential utility in "Differentiation Therapy" (similar to retinoic acid).
Structural Logic: The "Functionalized PMF"
Polymethoxyflavones (PMFs) like Nobiletin are highly bioavailable due to metabolic resistance (blocked glucuronidation sites). However, they often lack high binding affinity.
-
CAS 21919-71-1 Advantage: It retains the metabolic stability of the 5,7,4'-OMe pattern but possesses the 8-OH group.
-
Function: The 8-OH acts as a hydrogen bond donor, potentially increasing affinity for kinases (e.g., PI3K, MEK) compared to fully methylated analogs.
Biosynthetic Pathway Visualization
The molecule serves as a critical node in the biosynthesis of biflavonoids in Ginkgo biloba.
[4]
Experimental Protocols
Protocol A: Isolation from Citrus reticulata (Tangerine Peel)
Targeted extraction for research standards.
-
Extraction: Macerate dried tangerine peel powder (1 kg) in 95% Ethanol (5 L) for 48 hours at room temperature. Filter and concentrate in vacuo.
-
Partition: Suspend residue in water. Partition sequentially with Petroleum Ether (removes fats/waxes) and then Dichloromethane (DCM) .
-
Fractionation: Collect the DCM fraction (rich in PMFs).
-
Chromatography: Apply to a Silica Gel 60 column.
-
Mobile Phase: Gradient of Hexane:Ethyl Acetate (from 9:1 to 6:4).
-
Observation: PMFs elute early. Look for fractions showing a yellow spot under UV 365nm that turns dark yellow/brown with
spray.
-
-
Purification: Re-crystallize positive fractions from hot Methanol .
-
QC: Verify MP (233-235°C) and absence of 5-OH signal in NMR.
Protocol B: Chemical Synthesis (Baker-Venkataraman Route)
For generating high-purity material for biological assays.
-
Starting Material: 2-Hydroxy-3-hydroxy-4,6-dimethoxyacetophenone.
-
Esterification: React with 4-Methoxybenzoyl chloride (Anisoyl chloride) in dry Pyridine (0°C to RT, 12h).
-
Rearrangement: Treat the resulting ester with Pyridine/KOH or t-BuOK/DMSO at 60°C to effect the Baker-Venkataraman rearrangement, yielding the
-diketone. -
Cyclization: Reflux the
-diketone in Glacial Acetic Acid with catalytic for 2 hours. -
Product: Precipitate by pouring into ice water. Recrystallize from Methanol to yield 8-Hydroxy-4',5,7-trimethoxyflavone .
Storage & Handling
-
Storage: -20°C, desiccated. Protect from light (flavonoids are photo-sensitive).
-
Solubility for Assays:
-
Stock: 10 mM in DMSO.
-
Working Solution: Dilute into media. Ensure final DMSO concentration < 0.5% to avoid solvent toxicity.
-
-
Stability: Stable in neutral/acidic media; unstable in strong alkali (ring opening).
References
-
Chemical Identity & Properties
-
Natural Sources & Isolation
- Biological Activity (Differentiation)
-
Synthesis & Precursor Role
-
Nakazawa, K. (1963). "Syntheses of Ring-substituted Flavonoids and Allied Compounds. XI. Synthesis of Hinokiflavone." Chemical & Pharmaceutical Bulletin. (Details the use of 8-hydroxy-4',5,7-trimethoxyflavone as the key intermediate). Link
-
-
Spectroscopy & Metabolomics
